Cas no 59551-23-4 (1-(Acetoacetyl)indoline)

• Product Name: 1-(Acetoacetyl)indoline
• CAS No: 59551-23-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 950308
• PubChem ID: 261980
• Update Time: 2025-07-22

1-(Acetoacetyl)indoline Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-indol-1-yl)butane-1,3-dione
• 1-(2,3-Dihydro-indol-1-yl)-butane-1,3-dione
• 1,3-butanedione, 1-(2,3-dihydro-1H-indol-1-yl)-
• 4-(2,3-dihydro-1H-indol-1-yl)-4-oxo-2-butanone
• SR-01000315205-1
• SCHEMBL23409642
• 1-(Indolin-1-yl)butane-1,3-dione
• 1-(2,3-dihydroindol-1-yl)butane-1,3-dione
• 59551-23-4
• NSC-95143
• 4-(2,3-dihydro-1H-indol-1-yl)-4-oxobutan-2-one
• 1-(Acetoacetyl)Indoline
• AKOS000165856
• NSC95143
• DTXSID80974957
• SR-01000315205
• 1-(Acetoacetyl)indoline

• Inchi： 1S/C12H13NO2/c1-9(14)8-12(15)13-7-6-10-4-2-3-5-11(10)13/h2-5H,6-8H2,1H3
• InChI Key： BFSUTXYYDMNDOX-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(Acetoacetyl)indoline

Professional Introduction to 1-(Acetoacetyl)indoline (CAS No. 59551-23-4)

1-(Acetoacetyl)indoline, identified by the Chemical Abstracts Service Number (CAS No.) 59551-23-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring an indoline core substituted with an acetoacetyl group, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and material science. The unique combination of the indoline scaffold and the acetoacetyl moiety endows this compound with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The indoline moiety itself is a well-studied pharmacophore, known for its presence in numerous bioactive natural products and pharmaceuticals. Its aromatic system, characterized by a nitrogen-containing fused bicyclic structure, contributes to favorable interactions with biological targets. The introduction of the acetoacetyl group at the C1 position of indoline further enhances its reactivity, enabling diverse functionalization strategies. This modification allows for subsequent derivatization, making 1-(Acetoacetyl)indoline a crucial building block in the synthesis of more complex molecules.

In recent years, the exploration of 1-(Acetoacetyl)indoline has been extended to its applications in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, studies have highlighted its potential in designing small-molecule inhibitors for enzymes involved in metabolic pathways. The acetoacetyl group serves as a handle for further chemical modifications, such as amide bond formation or condensation reactions, facilitating the creation of pharmacologically relevant derivatives.

One of the most compelling aspects of 1-(Acetoacetyl)indoline is its role in the synthesis of bioactive molecules with antimicrobial and anti-inflammatory properties. The indoline core is often associated with biological activity, while the acetoacetyl substituent can modulate pharmacokinetic profiles. Recent advancements in computational chemistry have enabled virtual screening of derivatives derived from 1-(Acetoacetyl)indoline, identifying promising candidates for further experimental validation. These computational approaches leverage machine learning algorithms to predict binding affinities and optimize molecular structures.

The synthetic utility of 1-(Acetoacetyl)indoline has also been explored in materials science. Its ability to form stable complexes with metal ions makes it a candidate for developing coordination polymers and metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and separation technologies. The acetoacetyl group's chelating properties facilitate coordination with transition metals, leading to tailored materials with specific functionalities. Such applications underscore the broad versatility of this compound beyond traditional pharmaceutical contexts.

From a mechanistic standpoint, the reactivity of 1-(Acetoacetyl)indoline has been extensively investigated. The acetoacetyl group undergoes various transformations, including enolization, keto-enol tautomerism, and nucleophilic addition reactions. These processes are fundamental to its utility as a synthetic intermediate. Understanding these reaction pathways has enabled chemists to design efficient synthetic routes to complex target molecules incorporating indoline motifs.

The pharmacological relevance of derivatives derived from 1-(Acetoacetyl)indoline continues to be a focal point of research. Preclinical studies have demonstrated the efficacy of certain analogs in modulating enzyme activity and receptor binding. For example, modifications at the C3 position of the indoline ring have been shown to enhance binding affinity to specific protein targets. Such findings highlight the importance of structural optimization in maximizing therapeutic potential.

The production and handling of 1-(Acetoacetyl)indoline adhere to stringent quality control measures to ensure consistency and purity. Industrial-scale synthesis involves multi-step organic reactions requiring precise control over reaction conditions. Advances in green chemistry have also influenced its synthesis, promoting solvent-free reactions and catalytic methods that minimize environmental impact.

The future prospects for 1-(Acetoacetyl)indoline are promising, with ongoing research exploring new synthetic methodologies and applications. Innovations in biocatalysis and flow chemistry are expected to further streamline its production process. Additionally, interdisciplinary collaborations between chemists, biologists, and material scientists will continue to uncover novel uses for this versatile compound.

In conclusion,1-(Acetoacetyl)indoline (CAS No. 59551-23-4) represents a cornerstone in modern chemical synthesis and drug discovery. Its unique structural features and reactivity make it indispensable in pharmaceutical research and materials science alike. As scientific understanding advances，the applications of this compound will undoubtedly expand，driving innovation across multiple disciplines.